Cas no 738606-43-4 (2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester)

• Product Name: 2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester
• CAS No: 738606-43-4
• MF: C₂₃H₄₂O₅
• MW: 398.576588153839
• MDL: MFCD30536873
• CID: 2951991
• PubChem ID: 11223278
• Update Time: 2025-11-02

2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2,14,14-四甲基-8-氧代-十五烷二酸二乙酯
• 2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester
• Diethyl 2,2,14,14-tetramethyl-8-oxopentadecanedioate
• Pentadecanedioic acid, 2,2,14,14-tetramethyl-8-oxo-, diethyl ester
• AMY31887
• Diethyl2,2,14,14-tetramethyl-8-oxopentadecanedioate
• 2,2,14,14-tetramethyl-8-oxo-pentadecanedioic acid diethyl ester
• 8-oxopentadecanedioate
• 1,15-diethyl 2,2,14,14-tetramethyl-8-oxopentadecanedioate
• SCHEMBL187113
• Diethyl 2,2,14,14-tetramethyl-8-oxo-pentadecanedioate
• CS-13322
• 738606-43-4
• SY286240
• AKOS030621831
• Pentadecanedioic acid, 2,2,14,14-tetramethyl-8-oxo-, 1,15-diethyl ester
• LDURYVDWYUCWGK-UHFFFAOYSA-N
• CS-M3560
• DB-091383
• MFCD30536873
• diethyl 2,2,14,14-tetramethyl-
• 2N2QM5D5XN
• NEB60643
• 829-487-5

• MDL： MFCD30536873
• Inchi： 1S/C23H42O5/c1-7-27-20(25)22(3,4)17-13-9-11-15-19(24)16-12-10-14-18-23(5,6)21(26)28-8-2/h7-18H2,1-6H3
• InChI Key： LDURYVDWYUCWGK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CCCCCC(CCCCCC(C(=O)OCC)(C)C)=O)=O

Computed Properties

• Exact Mass: 398.30322444g/mol
• Monoisotopic Mass: 398.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 69.7

Additional information on 2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester

Recent Advances in the Study of 2,2,14,14-Tetramethyl-8-oxopentadecanedioic Acid Diethyl Ester (CAS: 738606-43-4)

2,2,14,14-Tetramethyl-8-oxopentadecanedioic acid diethyl ester (CAS: 738606-43-4) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research briefing aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound, characterized by its unique structural features, has been investigated for its role in modulating enzymatic activities and cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility as a scaffold for designing inhibitors targeting key metabolic enzymes. The researchers employed computational modeling and in vitro assays to demonstrate its binding affinity and selectivity, paving the way for further optimization.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the synthetic routes to produce 2,2,14,14-tetramethyl-8-oxopentadecanedioic acid diethyl ester with high yield and purity. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and enhance scalability, which is critical for industrial applications. Their findings suggest that this compound could serve as a versatile building block for more complex pharmaceutical agents.

In addition to its synthetic utility, preliminary biological evaluations have indicated potential therapeutic applications. For instance, a 2024 preprint article on bioRxiv reported that derivatives of this compound exhibited promising activity against certain cancer cell lines. The study utilized high-throughput screening to identify lead compounds, with 2,2,14,14-tetramethyl-8-oxopentadecanedioic acid diethyl ester emerging as a candidate for further development. However, the authors cautioned that additional in vivo studies are necessary to validate these findings.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and pharmacokinetic properties. Future research directions may include structural modifications to improve bioavailability and reduce potential toxicity. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this compound in drug discovery.

In conclusion, 2,2,14,14-tetramethyl-8-oxopentadecanedioic acid diethyl ester (CAS: 738606-43-4) represents a promising area of research with diverse applications in medicinal chemistry. Continued exploration of its properties and derivatives is likely to yield valuable insights and novel therapeutic agents.